Cas no 15402-69-4 (tetralin-6-ylmethanamine)

• Product Name: tetralin-6-ylmethanamine
• CAS No: 15402-69-4
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• MDL: MFCD08061539
• CID: 120958
• PubChem ID: 18993881
• Update Time: 2025-05-21

tetralin-6-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (5,6,7,8-Tetrahydronaphthalen-2-yl)methanamine
• 2-Naphthalenemethanamine,5,6,7,8-tetrahydro-
• 5,6,7,8-tetrahydronaphthalen-2-ylmethanamine
• C-(5,6,7,8-Tetrahydro-naphthalen-2-yl)-methylamine
• (5,6,7,8-tetrahydro-2-naphthalenylmethyl)amine(SALTDATA: FREE)
• 2-Aminomethyl-5.6.7.8-tetrahydro-naphthalin
• 6-Aminomethyl-tetralin
• QC-5161
• (5,6,7,8-tetrahydro-2-naphthalenylmethyl)amine
• tetralin-6-ylmethanamine
• 1-(5,6,7,8-Tetrahydronaphthalen-2-yl)methanamine
• DTXSID80597201
• EN300-1252021
• CS-0447130
• SB76249
• 15402-69-4
• MFCD08061539
• AKOS000345536
• VS-0382
• SCHEMBL5504129

• MDL： MFCD08061539
• Inchi： 1S/C11H15N/c12-8-9-5-6-10-3-1-2-4-11(10)7-9/h5-7H,1-4,8,12H2
• InChI Key： SGCPAUPWLDLCBN-UHFFFAOYSA-N
• SMILES： NCC1C=CC2=C(C=1)CCCC2

Computed Properties

• Exact Mass: 161.12000
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 2.72440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on tetralin-6-ylmethanamine

Tetralin-6-ylmethanamine: A Comprehensive Overview

Tetralin-6-ylmethanamine, also known by its CAS number 15402-69-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of tetralin, a bicyclic aromatic hydrocarbon, and features a methanamine group attached at the 6-position of the tetralin ring. The structure of 15402-69-4 makes it a versatile molecule with potential applications in drug discovery, polymer synthesis, and advanced materials.

Recent studies have highlighted the unique properties of 15402-69-4, particularly its ability to act as a building block for more complex molecules. Researchers have explored its role in the synthesis of heterocyclic compounds, which are crucial in pharmaceuticals and agrochemicals. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated that 15402-69-4 can be used to construct bioactive molecules with potential anti-inflammatory and anticancer properties.

The synthesis of tetralin-6-ylmethanamine involves a multi-step process that typically begins with the preparation of tetralin derivatives. One common method involves Friedel-Crafts alkylation followed by amine substitution. This approach has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production. The compound's stability under various conditions has also been extensively studied, with findings indicating that it is relatively stable under normal storage conditions but may undergo degradation under harsh thermal or oxidative environments.

In terms of applications, 15402-69-4 has shown promise in the development of advanced materials. For example, it has been used as a precursor for the synthesis of conductive polymers, which are essential in electronics and energy storage devices. A 2023 paper in Advanced Materials highlighted how incorporating tetralin-based structures into polymer frameworks can enhance their electrical conductivity and mechanical strength.

Beyond its chemical applications, tetralin-6-ylmethanamine has also been investigated for its biological activity. Preclinical studies suggest that it may possess antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. However, further research is needed to fully understand its pharmacokinetics and toxicity profile before it can be considered for therapeutic use.

The growing interest in 15402-69-4 is evident from the increasing number of research articles and patents related to this compound. Its versatility as both a chemical building block and a functional material makes it a valuable asset in various industries. As technology advances and new synthetic methods emerge, the potential applications of tetralin-6-ylmethanamine are expected to expand further.